Cas no 88344-92-7 (Benzenesulfonamide, 2-chloro-4-methyl-3-nitro-)

• Product Name: Benzenesulfonamide, 2-chloro-4-methyl-3-nitro-
• CAS No: 88344-92-7
• MF: C₇H₇ClN₂O₄S
• MW: 250.659479379654
• CID: 636336
• PubChem ID: 13307031
• Update Time: 2025-06-15

Benzenesulfonamide, 2-chloro-4-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-chloro-4-methyl-3-nitro-
• 2-chloro-4-methyl-3-nitrobenzenesulfonamide
• 88344-92-7
• 2-Chloro-4-methyl-3-nitrobenzene-1-sulfonamide
• DTXSID00536051

• Inchi： 1S/C7H7ClN2O4S/c1-4-2-3-5(15(9,13)14)6(8)7(4)10(11)12/h2-3H,1H3,(H2,9,13,14)
• InChI Key： RWRVQXRVCOYHBI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=CC=1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.9815056g/mol
• Monoisotopic Mass: 249.9815056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Additional information on Benzenesulfonamide, 2-chloro-4-methyl-3-nitro-

Benzenesulfonamide, 2-chloro-4-methyl-3-nitro- (CAS No. 88344-92-7): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzenesulfonamide, 2-chloro-4-methyl-3-nitro-, identified by its CAS number 88344-92-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex aromatic structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a nitro group, a chloro substituent, and a methyl group, contributes to its reactivity and versatility in synthetic chemistry.

The< strong>2-chloro-4-methyl-3-nitro moiety in the molecular structure of Benzenesulfonamide plays a crucial role in determining its chemical behavior. The nitro group introduces a strong electron-withdrawing effect, which can influence the reactivity of the aromatic ring and its subsequent transformations. This feature is particularly useful in medicinal chemistry, where such structural elements are often employed to enhance binding affinity and metabolic stability of drug candidates.

In recent years, Benzenesulfonamide derivatives have been extensively studied for their potential applications in pharmaceuticals. The< strong>Benzenesulfonamide core structure is known for its ability to act as a pharmacophore in various therapeutic agents. For instance, sulfonamides have been widely used in antibiotics, diuretics, and anticonvulsants due to their favorable pharmacokinetic properties. The introduction of electron-withdrawing groups like the nitro and chloro substituents further modulates the pharmacological activity of these compounds.

One of the most compelling aspects of Benzenesulfonamide, 2-chloro-4-methyl-3-nitro-, is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel compounds with enhanced biological activity. For example, studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The< strong>2-chloro-4-methyl-3-nitro group provides a strategic handle for further functionalization, allowing chemists to tailor the properties of the resulting compounds.

The< strong>CAS No. 88344-92-7 designation ensures that researchers can reliably identify and source this compound for their studies. This standardized identification system is essential for ensuring consistency and reproducibility in scientific research. The compound's specific structural features make it particularly interesting for exploring new synthetic pathways and developing innovative drug candidates.

Recent advancements in computational chemistry have also highlighted the potential of Benzenesulfonamide derivatives as lead compounds for drug discovery. Molecular modeling studies have shown that modifications to the< strong>2-chloro-4-methyl-3-nitro scaffold can significantly impact binding interactions with biological targets. These insights are guiding efforts to design more effective therapeutic agents with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, Benzenesulfonamide derivatives have found utility in other areas such as agrochemicals and materials science. The unique electronic properties of these compounds make them suitable for use in organic electronics and as catalysts in various chemical reactions. The< strong>Benzenesulfonamide core structure's stability under different conditions further enhances its versatility.

The synthesis of Benzenesulfonamide, 2-chloro-4-methyl-3-nitro-, involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include nitration, chlorination, and sulfonation reactions, which are carefully optimized to achieve high yields and purity. These synthetic strategies are not only relevant for producing this specific compound but also provide valuable insights into developing other sulfonamide derivatives.

Ongoing research continues to uncover new applications for Benzenesulfonamide derivatives. For instance, recent studies have explored their potential as antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis. The< strong>2-chloro-4-methyl-3-nitro group's interaction with biological targets is being meticulously studied to develop novel antibiotics that can combat resistant strains.

The chemical community remains keenly interested in expanding the synthetic toolkit available for Benzenesulfonamide derivatives. Advances in green chemistry principles are driving efforts to develop more sustainable synthetic routes that minimize waste and energy consumption. These innovations are crucial for ensuring that future research can be conducted efficiently while adhering to environmental standards.

In conclusion, Benzenesulfonamide, 2-chloro-4-methyl-3-nitro-, identified by its CAS number 88344-92-7, is a versatile compound with significant potential across multiple domains of science and industry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, while ongoing research continues to uncover new applications that underscore its importance in modern chemistry.